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Compound of Interest

Compound Name: A-349821

Cat. No.: B605041

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for A-349821
are not readily available in the public domain. This guide is based on general best practices for
the disposal of research-grade chemicals. Researchers, scientists, and drug development
professionals must consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and to ensure compliance with all local, state, and federal
regulations.

A-349821 is a potent and selective histamine Hs receptor antagonist used in laboratory
research.[1][2] Due to its biological activity, it should be handled and disposed of as a
hazardous chemical.

Compound Profile

A summary of the key characteristics of A-349821 is presented in the table below.
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Property Value

[4-[4-[3-[(2R,5R)-2,5-dimethylpyrrolidin-1-
IUPAC Name yl]propoxy]phenyl]phenyl]-morpholin-4-

ylmethanone

Molecular Formula C26H34N203
Molar Mass 422.569 g-mol—1[1]
) Potent and selective histamine Hs receptor
Function . .
antagonist/inverse agonist[1][2]
o Laboratory research, including in vivo receptor
Application

occupancy studies[1][3]

Experimental Protocols for Disposal

The following step-by-step procedures are based on general guidelines for the disposal of
hazardous laboratory chemicals.

Step 1: Waste Identification and Segregation

e Hazard Assessment: Assume A-349821 is a toxic chemical. If it has been used in a solution,
the solvent's properties (e.g., flammability, corrosivity) must also be considered.

o Waste Segregation: Do not mix A-349821 waste with other chemical waste streams unless
compatibility has been confirmed.[4][5] It is best practice to collect it in a dedicated waste
container.

o Separate solid waste (e.g., contaminated gloves, weigh boats, pipette tips) from liquid
waste.

o Segregate halogenated and non-halogenated solvent waste if A-349821 is in a solution.[5]

Step 2: Personal Protective Equipment (PPE)

When handling A-349821 for disposal, wear appropriate personal protective equipment:

+ Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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o Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.
« Skin and Body Protection: A fully buttoned lab coat is mandatory.

Step 3: Waste Collection and Container Management

» Container Selection: Use a container that is compatible with the chemical waste. The original
container, if in good condition, or a new, clean, and appropriately labeled container with a
secure, threaded cap is recommended.[5] The container must be leak-proof.

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste."[4]
The label should also include:

The full chemical name: "A-349821"

[e]

o

The concentration and solvent (if applicable)

[¢]

The date when the waste was first added to the container

o

The primary hazard(s) (e.g., "Toxic")
o Container Filling and Storage:
o Keep the waste container closed except when adding waste.[4][5]
o Store the container in a designated satellite accumulation area within the laboratory.[6]

o Ensure the storage area has secondary containment to capture any potential leaks.[4]

Step 4: Disposal of Empty Containers

» Rinsing: An empty container that held A-349821 must be triple-rinsed with a suitable solvent.

[4117]

e Rinsate Collection: The first rinseate is considered hazardous and must be collected and
disposed of as hazardous waste.[4] Subsequent rinsate may also need to be collected,
depending on institutional policies.
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» Final Disposal: After triple-rinsing and air-drying, deface or remove the original label before
disposing of the container in the regular trash or glass disposal, as per your institution's
guidelines.[4]

Step 5: Institutional Procedures

o Waste Pickup: Once the waste container is full, or as per your institution's schedule, arrange
for a hazardous waste pickup with your EHS department.[7]

o Documentation: Complete any required waste disposal forms accurately and completely.

o Emergency Procedures: Be familiar with your institution's spill response procedures in case
of an accident.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper handling and disposal of a
research chemical like A-349821.
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Caption: Logical workflow for the safe handling and disposal of A-349821.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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